Cas no 26654-39-7 (4,4-dimethyl-oxazolidin-2-one)

• Product Name: 4,4-dimethyl-oxazolidin-2-one
• CAS No: 26654-39-7
• MF: C₅H₉NO₂
• MW: 115.130461454391
• MDL: MFCD04038702
• CID: 271933
• PubChem ID: 141315
• Update Time: 2025-08-03

4,4-dimethyl-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Oxazolidinone,4,4-dimethyl-
• 4,4-dimethyl-2-Oxazolidinone
• 4,4-DIMETHYL-OXAZOLIDIN-2-ONE
• 4,4-Dimethyloxazolidin-2-one
• 4,4-Dimethyloxazolidinone
• 4,4-dimethyl-1,3-oxazolidin-2-one
• 2-Oxazolidinone, 4,4-dimethyl-
• NSC48911
• LO6MA6GT2S
• SYARCRAQWWGZKY-UHFFFAOYSA-N
• 4,4-Dimethyloxazolidine-2-one
• 4,4-dimethyl-oxazolidine-2-one
• 8803AD
• TRA0084910
• PB29297
• 4,4-Dimethyl-1,3-oxazolidin-2-one #
• 4,4-dimethyl-oxazolidin-2-one

• MDL： MFCD04038702
• Inchi： 1S/C5H9NO2/c1-5(2)3-8-4(7)6-5/h3H2,1-2H3,(H,6,7)
• InChI Key： SYARCRAQWWGZKY-UHFFFAOYSA-N
• SMILES： O1C(NC(C)(C)C1)=O

Computed Properties

• Exact Mass: 115.06300
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.3
• Topological Polar Surface Area: 38.3

Experimental Properties

• Color/Form: Not determined
• PSA: 38.33000
• LogP: 0.83360
• Solubility: Not determined

4,4-dimethyl-oxazolidin-2-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H317
• Warning Statement： P280
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：Sealed in dry,Room Temperature

Additional information on 4,4-dimethyl-oxazolidin-2-one

Recent Advances in the Study of 4,4-Dimethyl-Oxazolidin-2-one (CAS: 26654-39-7) in Chemical Biology and Pharmaceutical Research

4,4-Dimethyl-oxazolidin-2-one (CAS: 26654-39-7) is a heterocyclic compound that has garnered significant attention in chemical biology and pharmaceutical research due to its versatile applications in drug discovery and synthesis. Recent studies have explored its role as a key intermediate in the development of novel therapeutic agents, particularly in the context of enzyme inhibition and chiral synthesis. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its potential in advancing medicinal chemistry and biotechnology.

One of the most notable applications of 4,4-dimethyl-oxazolidin-2-one is its use as a chiral auxiliary in asymmetric synthesis. Recent publications have demonstrated its efficacy in facilitating the stereoselective formation of complex molecules, which is critical for the production of enantiomerically pure pharmaceuticals. For instance, a 2023 study published in the Journal of Organic Chemistry detailed its role in the synthesis of β-lactam antibiotics, showcasing its ability to enhance yield and enantiomeric excess under mild reaction conditions.

In addition to its synthetic utility, 4,4-dimethyl-oxazolidin-2-one has been investigated for its biological activity. Preliminary in vitro studies suggest that derivatives of this compound exhibit inhibitory effects against certain proteases and kinases, which are often targeted in cancer and inflammatory diseases. A recent preprint on bioRxiv reported that a series of 4,4-dimethyl-oxazolidin-2-one analogs showed promising activity against the SARS-CoV-2 main protease, hinting at its potential as a scaffold for antiviral drug development.

The pharmacokinetic properties of 4,4-dimethyl-oxazolidin-2-one derivatives have also been a focus of recent research. A 2024 study in Drug Metabolism and Disposition evaluated the metabolic stability and bioavailability of these compounds, revealing favorable profiles for further optimization. These findings are particularly relevant for medicinal chemists aiming to design orally bioavailable drugs with improved efficacy and safety.

Despite these advancements, challenges remain in the large-scale production and application of 4,4-dimethyl-oxazolidin-2-one. Current synthetic routes often involve multi-step processes with moderate yields, prompting researchers to explore greener and more efficient methodologies. Recent work in Green Chemistry has proposed a catalytic, one-pot synthesis using renewable feedstocks, which could significantly reduce the environmental footprint of its production.

In conclusion, 4,4-dimethyl-oxazolidin-2-one (CAS: 26654-39-7) continues to be a valuable compound in chemical biology and pharmaceutical research. Its dual role as a synthetic building block and a biologically active scaffold positions it as a key player in drug discovery. Future studies are expected to further elucidate its mechanisms of action and expand its applications in targeted therapy and beyond.